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Compound of Interest

Compound Name:
4-Oxo-1-(o-

tolyl)cyclohexanecarbonitrile

CAS No.: 65619-09-2

Cat. No.: B1601475

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic data for the

compound 4-Oxo-1-(o-tolyl)cyclohexanecarbonitrile. Designed for researchers, scientists,

and professionals in drug development, this document synthesizes fundamental spectroscopic

principles with practical insights to facilitate the identification and characterization of this and

structurally related molecules. While direct experimental data for this specific molecule is not

publicly available, this guide presents a robust predictive analysis based on established

spectroscopic correlations for its constituent functional groups.

Introduction to 4-Oxo-1-(o-
tolyl)cyclohexanecarbonitrile
4-Oxo-1-(o-tolyl)cyclohexanecarbonitrile is a bifunctional organic molecule featuring a

cyclohexanone ring substituted with a nitrile group and an o-tolyl group at the alpha position.

The presence of a ketone, a nitrile, and an aromatic ring within the same structure makes

spectroscopic analysis a critical tool for its unambiguous identification and purity assessment.

Understanding the characteristic spectral signatures of this compound is essential for its

application in synthetic chemistry and medicinal chemistry, where such scaffolds can serve as
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key intermediates.[1] This guide will delve into the predicted Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound.

Molecular Structure:

Caption: Chemical structure of 4-Oxo-1-(o-tolyl)cyclohexanecarbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules

in solution. For 4-Oxo-1-(o-tolyl)cyclohexanecarbonitrile, both ¹H and ¹³C NMR will provide

critical information about the electronic environment of the hydrogen and carbon atoms,

respectively.

Experimental Protocol for NMR Data Acquisition
A standard approach for acquiring high-quality NMR spectra for this compound would involve

the following steps:

Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL

of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent

is crucial and should be based on the compound's solubility and the desired chemical shift

referencing.

Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better

signal dispersion.

¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Key

parameters to optimize include the number of scans, relaxation delay, and spectral width.

¹³C NMR Acquisition: Obtain the ¹³C spectrum using a proton-decoupled pulse sequence to

simplify the spectrum to a series of singlets. A larger number of scans is typically required

due to the lower natural abundance of ¹³C.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Chemical shifts should be referenced to the residual solvent peak or

an internal standard like tetramethylsilane (TMS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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